2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-(2-ethylquinazolin-4-yl)oxy-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O2/c1-3-17-21-16-10-5-4-9-15(16)19(22-17)24-12-18(23)20-14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: OUSWBUZVULBWFL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=CC=C2C(=N1)OCC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a complex condition that affects millions of people worldwide, and it can be caused by a variety of factors, including injury, disease, and nerve damage. EMA401 has shown promising results in preclinical and clinical studies, and it is currently being evaluated for its potential as a new treatment option for chronic pain.

Mechanism of Action

2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide works by targeting a specific protein called the angiotensin II type 2 receptor (AT2R). This receptor is found in the nervous system and is involved in regulating pain signals. This compound binds to the AT2R and blocks its activity, which reduces the transmission of pain signals to the brain. This mechanism of action is different from that of traditional pain medications, which often have unwanted side effects and can be addictive.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. The drug has been found to reduce inflammation and oxidative stress, which are both associated with chronic pain. This compound has also been shown to modulate the activity of certain neurotransmitters, such as serotonin and dopamine, which are involved in pain signaling.

Advantages and Limitations for Lab Experiments

2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide has several advantages for use in lab experiments. The drug is easy to synthesize and has a well-defined mechanism of action, which makes it an attractive target for drug discovery research. This compound has also been shown to be effective in animal models of chronic pain, which suggests that it may have potential for use in humans.
One limitation of this compound is that it has only been evaluated for its potential as a treatment for chronic pain. It is not clear whether the drug would be effective in other conditions, such as cancer pain or acute pain. Additionally, this compound has not been tested in combination with other pain medications, which could limit its usefulness in certain patient populations.

Future Directions

There are several future directions for research on 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide. One area of interest is the development of new formulations of the drug that could improve its bioavailability and efficacy. Another direction is the exploration of the potential of this compound for use in combination with other pain medications, which could provide additional pain relief for patients. Additionally, further research is needed to determine the long-term safety and effectiveness of this compound in humans, as well as its potential for use in other conditions beyond chronic pain.

Synthesis Methods

2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide is synthesized using a multi-step process that involves several chemical reactions. The synthesis begins with the reaction of 2-ethyl-4-quinazolinol with 3-methylphenylacetyl chloride to form the intermediate compound this compound. This intermediate is then purified and further processed to obtain the final product, this compound.

Scientific Research Applications

2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide has been extensively studied in preclinical and clinical trials for its potential as a new treatment option for chronic pain. The drug has been shown to be effective in reducing pain in animal models of neuropathic pain and inflammatory pain. In clinical trials, this compound has demonstrated significant pain relief in patients with post-herpetic neuralgia, a type of chronic pain that occurs after shingles.